5-Amino-2-(isopropylsulfonyl)benzonitrile

• CAS No.: 918813-12-4
• Molecular Formula: C10H12N2O2S
• Molecular Weight: 224.28 g/mol
• IUPAC Name: 5-amino-2-propan-2-ylsulfonylbenzonitrile
• InChI: InChI=1S/C10H12N2O2S/c1-7(2)15(13,14)10-4-3-9(12)5-8(10)6-11/h3-5,7H,12H2,1-2H3
• InChI Key: AOOJKSSAXPXRGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=C(C=C(C=C1)N)C#N

Description

5-Amino-2-(isopropylsulfonyl)benzonitrile is a useful research compound. Its molecular formula is C10H12N2O2S and its molecular weight is 224.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Using a procedure analogous to that used to prepare 6B, 9A (632 mg, 2.48 mmol) was hydrogenated to give 9B (530 mg, 95%) as a white solid. MS (ESI) m/z 225.3 (M+H)+.

Synthesis routes and methods II

Procedure details

To 2-(isopropylsulfonyl)-5-nitrobenzonitrile (15B) (1.26 g, 4.96 mmol) in THF (20 mL) was added Pd/C (cat.) and the mixture was hydrogenated at 50 psi overnight. The reaction was filtered to provide 15C (1.09 g). LC-MS: 225.3 (M+H)+.